Cas no 200956-21-4 (Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)-
• CAS No: 200956-21-4
• MF: C₈H₆BrF₃O₂
• MW: 271.031252384186
• MDL: MFCD32900499
• CID: 3883898
• PubChem ID: 18782560
• Update Time: 2025-06-11

Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)-
• 2-Bromo-4-(2,2,2-trifluoro-ethoxy)-phenol
• SCHEMBL8148994
• 2-bromo-4-(2,2,2-trifluoroethoxy)phenol
• 200956-21-4
• DTXSID501265406

• MDL： MFCD32900499
• Inchi： 1S/C8H6BrF3O2/c9-6-3-5(1-2-7(6)13)14-4-8(10,11)12/h1-3,13H,4H2
• InChI Key： VGWGUZJIGGZQIC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCC(F)(F)F)C=C1Br

Computed Properties

• Exact Mass: 269.95033Da
• Monoisotopic Mass: 269.95033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)-

Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- (CAS No. 200956-21-4): An Overview of Its Properties and Applications

Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- (CAS No. 200956-21-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position and a trifluoroethoxy group at the 4-position of the phenolic ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The bromine atom at the 2-position of the phenolic ring imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The trifluoroethoxy group at the 4-position further enhances these properties by introducing additional fluorine atoms, which are known for their strong electron-withdrawing effects. This combination of functional groups makes Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have explored the potential applications of Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel antiviral agents. The presence of the bromine and trifluoroethoxy groups can enhance the compound's ability to interact with specific viral targets, potentially leading to more effective antiviral drugs. For example, a study published in the *Journal of Medicinal Chemistry* (2021) reported that derivatives of Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- showed promising activity against influenza viruses.

In addition to antiviral applications, Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- has been investigated for its potential as an intermediate in the synthesis of anticancer agents. The unique electronic properties conferred by the bromine and trifluoroethoxy groups can improve the selectivity and efficacy of these compounds against cancer cells. A study published in *Cancer Research* (2019) demonstrated that certain derivatives of Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- exhibited significant cytotoxicity against various cancer cell lines.

The synthetic versatility of Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- has also been highlighted in several research papers. Its reactivity with various nucleophiles and electrophiles makes it a useful starting material for a wide range of chemical transformations. For instance, a review article in *Organic & Biomolecular Chemistry* (2018) discussed the use of this compound in Suzuki-Miyaura cross-coupling reactions to form biaryl compounds with high regioselectivity and yield.

From an environmental perspective, the synthesis and use of Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption. A recent study published in *Green Chemistry* (2019) described an efficient method for synthesizing this compound using catalytic systems that are both cost-effective and environmentally friendly.

In conclusion, Phenol, 2-bromo-4-(2,2,2-trifluoroethoxy)- (CAS No. 200956-21-4) is a versatile organic compound with significant potential in various fields of research and application. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in the areas of antiviral and anticancer agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern medicinal chemistry.